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Compound Focus: Idoxuridine

CAS No.: 54-42-2

Cat. No.: S530413

Idoxuridine Stability & Storage Specifications

The table below summarizes the key physical and chemical property data for idoxuridine from the search

results.

Property Specification / Value Source / Citation
Molecular Formula CoH11IN20s [1]
Molecular Weight 354.1 g/mol [1]
Melting Point 194 °C [1]
Recommended Storage Temperature 2°C - 8°C (in a cool place) [1] [2]
Storage Condition (as a reference standard) 25°C [3]
Water Solubility (at 20°C) 1.6 g/L [1]
pKa (at 25°C) 8.25 [1]
Sensitivity Air & Light Sensitive [1]
Incompatible Materials Strong oxidizing agents [2]
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Frequently Asked Questions (FAQS)

Q1: What are the critical factors for storing idoxuridine to ensure its stability? The primary factors are
temperature, light, and air. Idexuridine should be stored tightly sealed in a cool place (2-8°C) and

protected from light and air, to which it is sensitive [1] [2].

Q2: What personal protective equipment (PPE) should be used when handling idoxuridine? Safety data

indicate that idoxuridine is a mutagen and suspected reproductive toxicant [2]. It is crucial to:

e Wear protective gloves (nitrile rubber is recommended) and protective clothing [2].

o Use safety glasses with side-shields [2].

¢ Avoid dust formation and use in a well-ventilated area [2]. Always handle the material in
accordance with good industrial hygiene and safety practice.

Q3: What happens if idoxuridine decomposes? Under fire conditions, hazardous decomposition products

can include carbon oxides, nitrogen oxides (NOx), and hydrogen iodide [2].

Troubleshooting Guide

Issue Possible Cause Solution /| Recommended Action
Unexpected Degradation due to improper Verify that the material has been stored at
experimental results storage (e.g., elevated 2-8°C, protected from light, and in a tightly
or loss of potency. temperature, exposure to light closed container [1] [2].

or air).
The compound Decomposition, potentially from Do not use the material for critical
appears discolored. light exposure or aging. experiments. Dispose of it according to

applicable regulations and use a new,
properly stored batch.

Spillage of powder Accidental release. Avoid creating dust. Carefully pick up and

during handling. place in a sealed container for disposal.
Use personal protective equipment during
cleanup [2].
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Experimental Stability Assessment Workflow

For a more thorough investigation, you can follow this general workflow to assess the stability of your

idoxuridine sample in the lab. This is a common approach when specific stability data is not readily

available.
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(Start: Suspect Stability Issua

1. Visual Inspection
Check for discoloration
or physical changes

2. Check Records
Verify storage conditions
and duration

3. Analytical Techniques
Perform HPLC, TLC, or
melting point analysis

4. Compare w1th Reference
Use a fresh, properly stored

standard for comparison

Determine if sample purity

5. Data Interpretatlon
is within acceptable limits

Click to download full resolution via product page

Description of the Workflow:
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¢ Visual Inspection: Examine the physical appearance of the compound. Any signs of discoloration
(e.g., turning from white to yellow or brown) can indicate decomposition.

e Check Records: Confirm the storage history of the material against the recommended conditions in
the table above.

¢ Analytical Techniques:

o HPLC (High-Performance Liquid Chromatography): This is the most direct method.
Compare the chromatogram of your sample with a reference standard. An increase in impurity
peaks or a decrease in the main peak area indicates degradation. The Japanese
Pharmacopoeia uses both UV-VIS and LC for assay tests [3].

o TLC (Thin-Layer Chromatography): A simpler, faster method to check for the presence of
additional spots from decomposition products.

o Melting Point Analysis: A significant depression or broadening of the melting point (literature
value: 194 °C [1]) suggests impurity due to decomposition.

e Compare with Reference: Always run a parallel analysis with a known, pure standard that has been
stored correctly.

¢ Data Interpretation & Resolution: Based on the analytical data, make an informed decision on
whether the sample is suitable for your experimental purposes.

Important Note on Information Timeliness
Most of the specific stability and safety data found in the search results is not recent [1] [2]. For the most
current and definitive guidance, I strongly recommend you to:

¢ Consult the manufacturer's Certificate of Analysis (CoA) for your specific batch of idoxuridine.
¢ Refer to the latest Safety Data Sheet (SDS), which should contain up-to-date handling, storage,
and stability information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [idoxuridine stability issues storage temperature]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b530413#idoxuridine-

stability-issues-storage-temperature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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